Cas no 72805-98-2 (1-(cyclohexyloxy)-3-[(1-methylethyl)amino]propan-2-ol (2E)-but-2-enedioate (salt))

• Product Name: 1-(cyclohexyloxy)-3-[(1-methylethyl)amino]propan-2-ol (2E)-but-2-enedioate (salt)
• CAS No: 72805-98-2
• MF: C₁₆H₂₉NO₆
• MW: 331.404565572739
• CID: 1757939
• PubChem ID: 6447196
• Update Time: 2025-04-21

1-(cyclohexyloxy)-3-[(1-methylethyl)amino]propan-2-ol (2E)-but-2-enedioate (salt) Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexyloxy)-3-[(1-methylethyl)amino]propan-2-ol (2E)-but-2-enedioate (salt)
• (E)-but-2-enedioic acid,1-cyclohexyloxy-3-(propan-2-ylamino)propan-2-ol
• 2-Propanol, 1-cyclohexyloxy-3-isopropylamino-, maleate
• 72805-98-2
• 1-Cyclohexyloxy-3-isopropylamino-2-propanol maleate

• Inchi： 1S/C12H25NO2.C4H4O4/c1-10(2)13-8-11(14)9-15-12-6-4-3-5-7-12;5-3(6)1-2-4(7)8/h10-14H,3-9H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： XXQRNBNGDNQZLI-WLHGVMLRSA-N
• SMILES： O(CC(CNC(C)C)O)C1CCCCC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 331.19948764g/mol
• Monoisotopic Mass: 331.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų